3-Phenylbenzylamine

• IUPAC Name: (3-phenylphenyl)methanamine
• InChI: InChI=1S/C13H13N/c14-10-11-5-4-8-13(9-11)12-6-2-1-3-7-12/h1-9H,10,14H2
• InChI Key: WKHABRRJMGVELW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC(=C2)CN
• Molecular Formula: C13H13N
• DSSTOX Substance ID: DTXSID70375136
• Molecular Weight: 183.25 g/mol
• CAS No.: 177976-49-7

Description

3-Phenylbenzylamine, also known as 1-phenyl-1-benzylamine, is an organic compound with the molecular formula C13H13N. It is characterized by a biphenyl structure where an amine group is attached to the third carbon of the benzyl ring. This compound appears as a colorless to light yellow liquid or crystal and has a melting point of 33-34 degrees Celsius and a boiling point of 282-284 degrees Celsius .

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Phenylbenzylamine can be synthesized through various methods. One common approach involves the condensation reaction of benzoic acid and phenethylamine under appropriate conditions . Another method includes the reaction of 3-chlorobenzylamine with phenylboronic acid .

Industrial Production Methods: Industrial production of this compound typically involves the use of benzoic acid and phenethylamine in a controlled environment to ensure high yield and purity. The reaction is carried out under inert gas (nitrogen or argon) at temperatures ranging from 2 to 8 degrees Celsius to prevent unwanted side reactions .

Chemical Reactions Analysis

Types of Reactions: 3-Phenylbenzylamine undergoes several types of chemical reactions, including:

Nucleophilic Substitution Reactions: It can participate in amination, nitration, and sulfonation reactions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions, although detailed mechanisms are less commonly documented.

Common Reagents and Conditions:

Amination: Typically involves the use of ammonia or primary amines.

Nitration: Requires concentrated nitric acid and sulfuric acid.

Sulfonation: Utilizes sulfuric acid or sulfonyl chlorides.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, nitration of this compound would yield nitro derivatives, while sulfonation would produce sulfonated compounds .

Scientific Research Applications

3-Phenylbenzylamine has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in organic synthesis, particularly in the preparation of dyes, coatings, and pesticides.

Biology: The compound is studied for its potential biological activities, including its role as a nucleophilic substitution reagent.

Medicine: It is used in the synthesis of pharmaceutical compounds, such as antidepressants, anti-anxiety drugs, and antiemetic drugs.

Industry: this compound is employed in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which 3-Phenylbenzylamine exerts its effects involves its interaction with molecular targets through nucleophilic substitution reactions. The amine group in the compound acts as a nucleophile, attacking electrophilic centers in other molecules. This interaction can lead to the formation of new chemical bonds and the modification of existing structures .

Comparison with Similar Compounds

Benzylamine: A simpler compound with a single benzyl group attached to an amine group.

Phenylamine (Aniline): Contains a phenyl group attached to an amine group.

Comparison: 3-Phenylbenzylamine is unique due to its biphenyl structure, which provides distinct chemical properties and reactivity compared to simpler amines like benzylamine and phenylamine. The presence of an additional phenyl ring in this compound enhances its nucleophilicity and allows for more diverse chemical reactions .

Biological Activity

3-Phenylbenzylamine, a compound with the molecular formula $C_{13}H_{13}N$ and a molecular weight of 183.25 g/mol, has garnered attention in various fields of biomedical research due to its potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms, effects on different biological systems, and relevant case studies.

• Chemical Formula : C₁₃H₁₃N
• Molecular Weight : 183.25 g/mol
• Boiling Point : 128 °C (1 mmHg)
• Melting Point : 28-30 °C

This compound exhibits several mechanisms of action that contribute to its biological activity:

• Polyamine Metabolism Inhibition : Research indicates that derivatives of phenylbenzylamine, including this compound, can act as substrates for polyamine oxidases (PAOs). These enzymes are crucial in regulating polyamine levels in cells, which are essential for cell proliferation and signaling. Competitive inhibition of PAOs by these compounds can lead to increased levels of reactive oxygen species (ROS), potentially inducing cytotoxic effects in certain cell types .
• Antimicrobial Activity : Some studies have suggested that phenylbenzylamine derivatives possess antimicrobial properties. For instance, related compounds have shown effectiveness against various bacterial strains by interfering with cell wall synthesis through the inhibition of transglycosidation and transpeptidation processes .
• Potential Anticancer Properties : The structural characteristics of this compound suggest it may interact with specific molecular targets involved in cancer progression. Its ability to inhibit certain deubiquitinases has been highlighted as a potential therapeutic avenue for anticancer strategies .

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Polyamine Inhibition	Inhibits polyamine oxidase activity leading to increased ROS production
Antimicrobial	Exhibits antimicrobial properties against various bacterial strains
Anticancer Potential	Inhibits deubiquitinases; potential target for cancer therapy

Case Studies

• Inhibition of Polyamine Oxidase :
  A study investigated the effects of a bis(phenylbenzyl) analog on the enzyme activity of PAO derived from Encephalitozoon cuniculi. The results demonstrated that this compound acted as a competitive inhibitor, significantly affecting the enzyme's kinetics and leading to increased peroxide production, which is linked to oxidative stress in cells .
• Antimicrobial Efficacy :
  Another research effort focused on the synthesis of novel benzylamine derivatives, including this compound. These compounds were tested against Mycobacterium tuberculosis, showing promising results in inhibiting bacterial growth and suggesting a mechanism involving disruption of cell wall integrity .

Synthesis routes and methods I

Procedure details

To a solution of 3-biphenylcarboxaldehyde (0.011 eq.) in 30 mL of methanol was added 10 eq. of 7N NH3/MeOH and NaCNBH4 (2 eq.). A yellow gum precipitated from solution. The solution was then heated at 60° C. until gum dissolved and the solution was stirred at room temperature overnight. The reaction mixture was then concentrated and the resulting residue diluted with ice water and ethyl acetate. The organic layer was then washed with brine and extracted with 5N HCl. The pH of the aqueous layer was then adjusted to 12 and the aqueous layer was extracted with cold ethyl acetate. The organic layer was dried over Na2SO4, filtered and concentrated to give 3-(phenyl)benzyl amine as an oil.

Synthesis routes and methods II

Procedure details